Cas no 1361787-29-2 (6-(Aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile)
6-(Aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 6-(Aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile
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- Inchi: 1S/C10H11F2N3O/c1-16-8-4-6(5-14)15-9(10(11)12)7(8)2-3-13/h4,10H,2,5,14H2,1H3
- InChI Key: ZQNGDAGFTSKIQU-UHFFFAOYSA-N
- SMILES: FC(C1C(CC#N)=C(C=C(CN)N=1)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 266
- XLogP3: 0
- Topological Polar Surface Area: 71.9
6-(Aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022001116-500mg |
6-(Aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile |
1361787-29-2 | 97% | 500mg |
$1,068.20 | 2022-03-01 | |
| Alichem | A022001116-1g |
6-(Aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile |
1361787-29-2 | 97% | 1g |
$1,646.40 | 2022-03-01 |
6-(Aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
Additional information on 6-(Aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile
Research Brief on 6-(Aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile (CAS: 1361787-29-2)
6-(Aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile (CAS: 1361787-29-2) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine core and difluoromethyl substituent, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and small-molecule drugs. The presence of both aminomethyl and acetonitrile functional groups further enhances its versatility as a building block in medicinal chemistry.
Recent studies have focused on the synthesis and optimization of 6-(Aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile, aiming to improve its yield and purity for large-scale production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structural properties and ensure batch-to-batch consistency. These efforts are critical for its potential application in drug discovery pipelines.
One of the most notable findings is the compound's role as a key intermediate in the synthesis of potent kinase inhibitors. Kinases are a major target in oncology, and the ability of 6-(Aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile to serve as a scaffold for selective kinase inhibitors has been demonstrated in preclinical studies. Researchers have reported its efficacy in inhibiting specific kinases involved in cell proliferation and survival, making it a valuable candidate for further development in cancer therapeutics.
In addition to its applications in oncology, this compound has also been explored for its potential in treating neurodegenerative diseases. Preliminary in vitro studies suggest that it may modulate pathways associated with neuroinflammation and oxidative stress, which are key factors in conditions such as Alzheimer's and Parkinson's diseases. However, further in vivo studies are required to validate these findings and assess its safety profile.
The pharmacological properties of 6-(Aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile are also under investigation. Early pharmacokinetic studies indicate favorable absorption and distribution characteristics, although its metabolism and excretion pathways remain to be fully elucidated. These studies are essential for determining the compound's suitability for clinical development and optimizing its dosing regimens.
Despite its promising potential, challenges remain in the development of 6-(Aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile as a therapeutic agent. Issues such as solubility, stability, and potential off-target effects need to be addressed through further structural modifications and formulation studies. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate progress in this area.
In conclusion, 6-(Aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-acetonitrile (CAS: 1361787-29-2) represents a promising compound with diverse applications in drug discovery and development. Its unique chemical structure and biological activity make it a valuable tool for researchers exploring new therapeutic avenues. Continued research and development efforts will be crucial in unlocking its full potential and translating preclinical findings into clinical benefits.
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